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Compound of Interest

Compound Name: 4,4'-Bis(dimethylamino)benzhydrol

Cat. No.: B085804

An In-depth Technical Guide to the Safe Handling and Storage of 4,4'-
Bis(dimethylamino)benzhydrol

This guide provides comprehensive safety, handling, and storage protocols for 4,4'-
Bis(dimethylamino)benzhydrol, intended for researchers, scientists, and drug development
professionals. The information herein is synthesized from publicly available Safety Data Sheets
(SDS) to ensure a thorough understanding of the material's hazards and the necessary
precautions for its use.

Chemical Identification and Physical Properties

4,4'-Bis(dimethylamino)benzhydrol, also known as Michler's Hydrol, is a solid organic
compound. Its key identifiers and physical properties are summarized below.
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Property Value

CAS Number 119-58-4

Molecular Formula C17H22N20

Molecular Weight 270.37 g/mol

Appearance Gray to' brown or slightly yellow to brownish
crystalline powder[1][2]

Melting Point 98-105 °C[3][4]

Boiling Point 145 °C at 10 mmHg[1]

Solubility Soluble in Toluene[2]

Storage Temperature Recommended <15°C in a cool, dark place[5]

Hazard Identification and Classification

4,4'-Bis(dimethylamino)benzhydrol is classified as a hazardous substance. The primary

hazards are skin, eye, and respiratory irritation.[1][6][7]

GHS Hazard Classification:

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[1]
[61[7]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[1][6][7]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[1][6]

Pictogram:

e GHSO07: Exclamation Mark[7]
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Signal Word: Warning[6][7]
Toxicological Summary:

While most sources state that the substance shall not be classified as acutely toxic, a
comprehensive toxicological profile is not available.[7] Data for acute oral, dermal, and
inhalation toxicity are largely unavailable.[6] It is not classified as a respiratory or skin
sensitizer, germ cell mutagen, carcinogen, or reproductive toxicant.[7]

Safe Handling Protocols

Adherence to proper handling procedures is crucial to minimize exposure and ensure
personnel safety.

Engineering Controls:

o Work in a well-ventilated area.[1]

o Use local exhaust ventilation to control airborne dust.[8]

o Ensure safety showers and eyewash stations are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[8]

» Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved particulate respirator.[9]

General Hygiene Practices:
¢ Avoid contact with skin, eyes, and clothing.[9]
e Do not eat, drink, or smoke in work areas.[7]

e Wash hands thoroughly after handling.[7]
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» Remove contaminated clothing and wash it before reuse.[7]

Storage Protocols

Proper storage is essential to maintain the chemical's integrity and prevent hazardous
situations.

o Store in a tightly closed container.[1]

e Keep in a cool, dry, and well-ventilated area.[1]

» Store locked up.[1]

» Store under an inert gas as the material can be air sensitive.[5]

o Keep away from incompatible materials, such as oxidizing agents.[7][9]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken upon exposure.

Move to fresh air.

Keep comfortable for breathing.

Take off contaminated clothing immediately.

Wash with plenty of water.

V| Rinse cautiously with water for several minutes.
| Remove contact lenses, if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.
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First-Aid Response Workflow

Accidental Release Measures

The following workflow details the steps for managing a spill of 4,4'-
Bis(dimethylamino)benzhydrol.
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Spill Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wear appropriate PPE.

Prevent entry into drains and waterways.

l

Take up mechanically (sweep or vacuum).
Avoid generating dust.

l

Place in a suitable, labeled container for disposal.

Clean the affected area.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Accidental Spill Response Workflow
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Fire-Fighting Measures

o Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.[9]

» Specific Hazards: The material is combustible but not readily ignited.[7] Thermal
decomposition may produce irritating and highly toxic gases.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard assessments of 4,4'-
Bis(dimethylamino)benzhydrol are not publicly available in the reviewed Safety Data Sheets.
This information is typically proprietary to the manufacturers and regulatory bodies that conduct
the testing. The safety information presented in this guide is based on the conclusions of such

studies as reported in the SDS.

Disposal Considerations

Dispose of 4,4'-Bis(dimethylamino)benzhydrol and its containers in accordance with all
applicable local, state, and federal regulations.[1] Do not allow the material to enter drains or

waterways.[7]

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive risk assessment and the user's own
judgment. Always consult the most current Safety Data Sheet from your supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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